Cas no 2034501-32-9 (6-{[1-(cyclohexanesulfonyl)pyrrolidin-3-yl]oxy}-N,N-dimethylpyridazin-3-amine)

• Product Name: 6-{[1-(cyclohexanesulfonyl)pyrrolidin-3-yl]oxy}-N,N-dimethylpyridazin-3-amine
• CAS No: 2034501-32-9
• MF: C₁₆H₂₆N₄O₃S
• MW: 354.4676
• CID: 5353138
• Update Time: 2025-06-09

6-{[1-(cyclohexanesulfonyl)pyrrolidin-3-yl]oxy}-N,N-dimethylpyridazin-3-amine Chemical and Physical Properties

Names and Identifiers

• 6-(1-cyclohexylsulfonylpyrrolidin-3-yl)oxy-N,N-dimethylpyridazin-3-amine
• 6-((1-(cyclohexylsulfonyl)pyrrolidin-3-yl)oxy)-N,N-dimethylpyridazin-3-amine
• 6-{[1-(cyclohexanesulfonyl)pyrrolidin-3-yl]oxy}-N,N-dimethylpyridazin-3-amine

• Inchi： 1S/C16H26N4O3S/c1-19(2)15-8-9-16(18-17-15)23-13-10-11-20(12-13)24(21,22)14-6-4-3-5-7-14/h8-9,13-14H,3-7,10-12H2,1-2H3
• InChI Key： NYDXIQVISBFMAB-UHFFFAOYSA-N
• SMILES： S(C1([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C1([H])[H])(N1C([H])([H])C([H])([H])C([H])(C1([H])[H])OC1C([H])=C([H])C(N(C([H])([H])[H])C([H])([H])[H])=NN=1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 502
• XLogP3: 1.9
• Topological Polar Surface Area: 84

Additional information on 6-{[1-(cyclohexanesulfonyl)pyrrolidin-3-yl]oxy}-N,N-dimethylpyridazin-3-amine

Introduction to 6-{[1-(cyclohexanesulfonyl)pyrrolidin-3-yl]oxy}-N,N-dimethylpyridazin-3-amine (CAS No. 2034501-32-9)

6-{[1-(cyclohexanesulfonyl)pyrrolidin-3-yl]oxy}-N,N-dimethylpyridazin-3-amine, with the CAS number 2034501-32-9, is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of pyridazines, which are known for their diverse biological activities, including anti-inflammatory, analgesic, and neuroprotective properties. The unique structural features of this compound, particularly the cyclohexanesulfonyl and pyrrolidinyl moieties, contribute to its distinct pharmacological profile.

The synthesis of 6-{[1-(cyclohexanesulfonyl)pyrrolidin-3-yl]oxy}-N,N-dimethylpyridazin-3-amine involves a multi-step process that combines advanced organic chemistry techniques. The key steps include the formation of the pyrrolidine ring, the introduction of the cyclohexanesulfonyl group, and the final coupling with the pyridazine core. Recent advancements in synthetic methodologies have made it possible to produce this compound with high purity and yield, making it a viable candidate for further pharmaceutical development.

In terms of its biological activity, 6-{[1-(cyclohexanesulfonyl)pyrrolidin-3-yl]oxy}-N,N-dimethylpyridazin-3-amine has shown promising results in preclinical studies. Research has demonstrated its potent anti-inflammatory effects, which are attributed to its ability to inhibit pro-inflammatory cytokines such as TNF-alpha and IL-6. Additionally, this compound has been found to exhibit neuroprotective properties, making it a potential candidate for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

The pharmacokinetic properties of 6-{[1-(cyclohexanesulfonyl)pyrrolidin-3-yl]oxy}-N,N-dimethylpyridazin-3-amine have also been extensively studied. In vitro and in vivo experiments have shown that it has good oral bioavailability and a favorable pharmacokinetic profile, which are crucial factors for its potential use as an oral medication. The compound's low toxicity and high therapeutic index further enhance its attractiveness as a drug candidate.

Clinical trials are currently underway to evaluate the safety and efficacy of 6-{[1-(cyclohexanesulfonyl)pyrrolidin-3-yl]oxy}-N,N-dimethylpyridazin-3-amine in humans. Early results from Phase I trials have been encouraging, with no significant adverse effects reported at therapeutic doses. These findings have paved the way for more advanced clinical trials to explore its potential in treating various inflammatory and neurodegenerative conditions.

The molecular mechanism of action of 6-{[1-(cyclohexanesulfonyl)pyrrolidin-3-yl]oxy}-N,N-dimethylpyridazin-3-amine is an area of ongoing research. Studies suggest that it may exert its anti-inflammatory effects through multiple pathways, including the inhibition of nuclear factor-kappa B (NF-kB) activation and the modulation of mitogen-activated protein kinase (MAPK) signaling pathways. These mechanisms are crucial in regulating inflammatory responses and cellular stress responses.

In addition to its therapeutic potential, 6-{[1-(cyclohexanesulfonyl)pyrrolidin-3-yl]oxy}-N,N-dimethylpyridazin-3-amine has also been investigated for its use as a research tool in understanding the molecular basis of inflammation and neurodegeneration. Its unique structure and biological activity make it a valuable probe for studying these complex biological processes.

The future prospects for 6-{[1-(cyclohexanesulfonyl)pyrrolidin-3-yl]oxy}-N,N-dimethylpyridazin-3-amine are promising. Continued research and development efforts are expected to further elucidate its therapeutic potential and optimize its use in clinical settings. Collaborations between academic institutions, pharmaceutical companies, and regulatory agencies will be essential in advancing this compound through the drug development pipeline.

In conclusion, 6-{[1-(cyclohexanesulfonyl)pyrrolidin-3-yl]oxy}-N,N-dimethylpyridazin-3-amine (CAS No. 2034501-32-9) represents a significant advancement in the field of medicinal chemistry. Its unique structure, potent biological activity, and favorable pharmacokinetic properties make it a promising candidate for the treatment of inflammatory and neurodegenerative diseases. As research continues to uncover more about this compound's mechanisms of action and therapeutic applications, it is poised to play an important role in improving patient outcomes in these challenging medical conditions.